N-benzyl-N-methyl-1-[(4-methylbenzyl)sulfonyl]piperidine-4-carboxamide

• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: N-benzyl-N-methyl-1-[(4-methylphenyl)methylsulfonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H28N2O3S/c1-18-8-10-20(11-9-18)17-28(26,27)24-14-12-21(13-15-24)22(25)23(2)16-19-6-4-3-5-7-19/h3-11,21H,12-17H2,1-2H3
• InChI Key: YHLOVXICCXXTND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)N2CCC(CC2)C(=O)N(C)CC3=CC=CC=C3

Description

N-BENZYL-N-METHYL-1-[(4-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBOXAMIDE is a complex organic compound with a unique structure that includes a piperidine ring, a benzyl group, and a methanesulfonyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

Common reagents used in these reactions include p-toluenesulfonyl chloride, benzyl chloride, and various catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors, precise temperature control, and continuous monitoring of reaction progress to achieve consistent results .

Chemical Reactions Analysis

Types of Reactions

N-BENZYL-N-METHYL-1-[(4-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBOXAMIDE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield amines or alcohols .

Scientific Research Applications

N-BENZYL-N-METHYL-1-[(4-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBOXAMIDE has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or analgesic properties.

Industry: Used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-BENZYL-N-METHYL-1-[(4-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBOXAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. This interaction can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

4-Benzylpiperidine: A compound with a similar piperidine ring structure but different functional groups.

N-Benzyl-1-(4-methylphenyl)methanamine: Another compound with a benzyl group and a piperidine ring but lacking the methanesulfonyl group

Uniqueness

N-BENZYL-N-METHYL-1-[(4-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBOXAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for various research applications and distinguishes it from other similar compounds .